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Compound of Interest

Compound Name: 3-Chloro Fenofibric Acid-d6

Cat. No.: B585090 Get Quote

Technical Guide: 3-Chloro Fenofibric Acid-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of 3-Chloro
Fenofibric Acid-d6, a labeled internal standard crucial for the quantitative analysis of its parent

compound, 3-Chloro Fenofibric Acid, and the active metabolite of fenofibrate, fenofibric acid.

This document outlines the typical data found in a Certificate of Analysis (CoA), details relevant

experimental protocols, and visualizes the metabolic pathway of the parent drug, fenofibrate.

Certificate of Analysis Data
The following tables summarize the quantitative data typically presented in a Certificate of

Analysis for 3-Chloro Fenofibric Acid-d6.

Chemical and Physical Properties
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Property Value

Chemical Name
2-(4-(3-Chlorobenzoyl)phenoxy)-2-

methylpropanoic acid-d6

CAS Number 1346603-07-3[1][2]

Unlabeled CAS Number 60012-96-6[1][3]

Molecular Formula C₁₇H₉D₆ClO₄[2]

Molecular Weight 324.79[2]

Appearance White to Off-White Solid[4]

Solubility DMSO (Slightly), Methanol (Slightly)[4]

Long Term Storage -20°C[4]

Analytical Data Summary
This table represents typical results from analytical testing to confirm the identity, purity, and

quality of the reference standard.

Test Specification Result

HPLC Purity Report Result >98%[4]

Mass Spectrometry (MS) Conforms to Structure Conforms[4]

¹H NMR Spectroscopy Conforms to Structure Conforms[4]

Isotopic Purity >95% >99%[4]

Elemental Analysis Conforms to Formula Conforms[4]

Water Content Report Result <1%

Experimental Protocols
Detailed methodologies for key analytical procedures are provided below. These protocols are

essential for the accurate and reproducible use of 3-Chloro Fenofibric Acid-d6 as an internal
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standard in pharmacokinetic and metabolic studies.

Bioanalytical Method for Fenofibric Acid Quantification
in Plasma
This protocol describes a sensitive and high-throughput liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the determination of fenofibric acid in human plasma,

using a deuterated analog such as 2-chloro fenofibric acid-d6 as an internal standard (IS).[5]

2.1.1 Sample Preparation (Protein Precipitation)

To 100 µL of human plasma in a microcentrifuge tube, add the internal standard solution.

Add 200 µL of acetonitrile to precipitate plasma proteins.[6]

Vortex the mixture for 30 seconds.

Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

2.1.2 Chromatographic Conditions

LC System: UPLC or HPLC system

Column: Discovery C18 (4.6 x 50 mm, 5 µm) or equivalent[5]

Mobile Phase: 0.2% Formic acid in water / Acetonitrile (35:65, v/v)[5]

Flow Rate: 0.5 mL/min

Injection Volume: 10 µL

Run Time: 4 minutes[6]

2.1.3 Mass Spectrometric Conditions

Mass Spectrometer: Triple quadrupole mass spectrometer
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Ionization Mode: Electrospray Ionization (ESI), Negative[5]

Monitoring Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Fenofibric Acid: m/z 317.1 → 230.9[5]

Fenofibric Acid-d6 (as IS): m/z 322.9 → 230.8[5]

Stability Testing Protocol
Stability studies are crucial to determine the retest period for the reference standard and

ensure its integrity under various storage conditions. The protocol should be designed in

accordance with ICH guidelines.[7][8][9]

2.2.1 Long-Term Stability

Store a minimum of three batches of 3-Chloro Fenofibric Acid-d6 in its proposed

commercial packaging at the recommended long-term storage condition (-20°C).[4][7]

Test the samples for purity and degradation products at specified time intervals (e.g., 0, 3, 6,

9, 12, 18, 24, and 36 months).

Analyze physical attributes such as appearance at each time point.

2.2.2 Accelerated Stability

Store a minimum of three batches at an elevated temperature (e.g., 25°C ± 2°C / 60% RH ±

5% RH) for a period of 6 months.

Test the samples at specified time intervals (e.g., 0, 3, and 6 months).

If a significant change occurs, further testing at an intermediate condition (e.g., 5°C ± 3°C)

may be necessary.[9]

2.2.3 Freeze-Thaw Stability (for solutions)
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Prepare quality control (QC) samples of known concentration in the relevant biological matrix

(e.g., plasma).

Subject the samples to three freeze-thaw cycles. Each cycle consists of freezing at -20°C for

at least 24 hours followed by thawing at room temperature.[6]

Analyze the samples after the final thaw cycle and compare the concentrations to freshly

prepared samples.

Signaling and Metabolic Pathways
The following diagrams illustrate key biological pathways and analytical workflows relevant to

3-Chloro Fenofibric Acid-d6.
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Metabolic Pathway of Fenofibrate

Fenofibrate (Prodrug)

Fenofibric Acid (Active Metabolite)

Hydrolysis (Carboxylesterase 1)

Reduced Fenofibric Acid

Carbonyl Reduction (CBR1, AKR1C1-3)

Fenofibric Acid Glucuronide

Glucuronidation (UGT1A9)

Reduced Fenofibric Acid Glucuronide

Glucuronidation

Excretion (Urine/Feces)
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Analytical Workflow for Plasma Sample Analysis

Plasma Sample Collection

Spike with 3-Chloro Fenofibric Acid-d6 (IS)

Protein Precipitation (Acetonitrile)

Centrifugation

Supernatant Transfer

LC-MS/MS Analysis

Data Processing & Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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